ethyl 2-(3-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate

• IUPAC Name: ethyl N-[(E)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]carbamate
• InChI: InChI=1S/C12H16N2O4/c1-3-17-11-7-9(5-6-10(11)15)8-13-14-12(16)18-4-2/h5-8,15H,3-4H2,1-2H3,(H,14,16)/b13-8+
• InChI Key: KQPFXDOBICBZAD-MDWZMJQESA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)OCC)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)OCC)O
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol

Description

Ethyl 2-(3-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic benefits. This compound is known to possess various biochemical and physiological effects that make it a promising candidate for the treatment of several diseases.

Scientific Research Applications

Ethyl 2-(3-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties. This compound has also been investigated for its role in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of ethyl 2-(3-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways in the body. This compound has been found to inhibit the activity of pro-inflammatory cytokines and enzymes, which play a crucial role in the development of inflammatory diseases. It also scavenges free radicals and reduces oxidative stress, which is implicated in several chronic diseases.
Biochemical and Physiological Effects:
Ethyl 2-(3-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate has been shown to possess various biochemical and physiological effects. It has been found to reduce the levels of inflammatory markers, such as TNF-α, IL-6, and COX-2. This compound also increases the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-(3-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate in lab experiments is its low toxicity. This compound has been found to be relatively safe and well-tolerated in animal studies. However, one of the limitations of using this compound is its low solubility, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for the research on ethyl 2-(3-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate. One potential avenue of investigation is its role in the treatment of neurodegenerative diseases. This compound has been found to possess neuroprotective properties and may be a promising candidate for the treatment of Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of ethyl 2-(3-ethoxy-4-hydroxybenzylidene)hydrazinecarboxylate involves the condensation of ethyl hydrazinecarboxylate and 3-ethoxy-4-hydroxybenzaldehyde in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is obtained in high yield after purification.